Cas no 206559-61-7 (7-ethoxy-1-benzofuran-2-carboxylic acid)

• Product Name: 7-ethoxy-1-benzofuran-2-carboxylic acid
• CAS No: 206559-61-7
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• MDL: MFCD00060710
• CID: 92358
• PubChem ID: 736202
• Update Time: 2025-04-18

7-ethoxy-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Ethoxybenzofuran-2-carboxylic acid
• 7-Ethoxybenzo[b]furan-2-carboxylic acid
• 7-ethoxy-1-benzofuran-2-carboxylic acid
• 2-Benzofurancarboxylicacid,7-ethoxy-
• A814783
• DQJVZIUEXPTEKX-UHFFFAOYSA-N
• 7-ethoxybenzofuran-2-carboxylic acid, AldrichCPR
• SCHEMBL2649753
• VS-0328
• EN300-265728
• AKOS000103500
• MFCD00060710
• F2145-1017
• 2-Benzofurancarboxylic acid, 7-ethoxy-
• DTXSID80352958
• 7-Ethoxybenzofuran-2-carboxylicacid
• FT-0643931
• 206559-61-7
• DB-005401
• STK320350

• MDL： MFCD00060710
• Inchi： 1S/C11H10O4/c1-2-14-8-5-3-4-7-6-9(11(12)13)15-10(7)8/h3-6H,2H2,1H3,(H,12,13)
• InChI Key： DQJVZIUEXPTEKX-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC2C=CC=C(C1=2)OCC

Computed Properties

• Exact Mass: 206.05800
• Monoisotopic Mass: 205.050084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.5
• Surface Charge: -1
• XLogP3: 3.1

Experimental Properties

• Color/Form: powder
• Density: 1.3±0.1 g/cm3
• Melting Point: 195-199 °C
• Boiling Point: 361.4±22.0 °C at 760 mmHg
• Flash Point: 172.4°C
• PSA: 59.67000
• LogP: 2.52970
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Solubility: Not determined

7-ethoxy-1-benzofuran-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT
• Safety Term：S24/25